Cas no 1096985-24-8 (2,6-dichloro-3-(2-methoxyethanesulfonyl)benzoic acid)

• Product Name: 2,6-dichloro-3-(2-methoxyethanesulfonyl)benzoic acid
• CAS No: 1096985-24-8
• MF: C₁₀H₁₀Cl₂O₅S
• MW: 313.154400348663
• CID: 4571730
• Update Time: 2025-06-08

2,6-dichloro-3-(2-methoxyethanesulfonyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,6-Dichloro-3-(2-methoxyethanesulfonyl)benzoic Acid
• 2,6-dichloro-3-(2-methoxyethanesulfonyl)benzoic acid

• Inchi： 1S/C10H10Cl2O5S/c1-17-4-5-18(15,16)7-3-2-6(11)8(9(7)12)10(13)14/h2-3H,4-5H2,1H3,(H,13,14)
• InChI Key： PAIVEXNICBEYFN-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=C(Cl)C=CC(S(CCOC)(=O)=O)=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 2,6-dichloro-3-(2-methoxyethanesulfonyl)benzoic acid

Introduction to 2,6-dichloro-3-(2-methoxyethanesulfonyl)benzoic acid (CAS No. 1096985-24-8)

2,6-dichloro-3-(2-methoxyethanesulfonyl)benzoic acid, identified by the CAS number 1096985-24-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural motifs that include chloro substituents at the 2- and 6-positions, as well as a methoxyethanesulfonyl group at the 3-position. The presence of these functional groups imparts distinct chemical properties and reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The structure of 2,6-dichloro-3-(2-methoxyethanesulfonyl)benzoic acid features a benzene ring that is modified by chloro atoms at the 2- and 6-positions, which enhance its electron-withdrawing capabilities. Additionally, the methoxyethanesulfonyl group at the 3-position introduces a strong electron-withdrawing effect through resonance, influencing the compound's overall reactivity and interaction with biological targets. This structural configuration makes it an attractive scaffold for designing molecules with potential pharmacological activity.

In recent years, there has been growing interest in benzoic acid derivatives due to their broad spectrum of biological activities. Among these derivatives, compounds with chloro and sulfonyl substituents have shown promise in various therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer effects. The synthesis of 2,6-dichloro-3-(2-methoxyethanesulfonyl)benzoic acid typically involves multi-step organic reactions, starting from commercially available benzoic acid precursors. The introduction of chloro groups is commonly achieved through electrophilic aromatic substitution reactions, while the methoxyethanesulfonyl group is typically incorporated via sulfonylation reactions.

One of the key advantages of 2,6-dichloro-3-(2-methoxyethanesulfonyl)benzoic acid is its versatility as a synthetic intermediate. It can be further functionalized to produce a wide range of derivatives with tailored biological properties. For instance, the carboxylic acid group at the 3-position can be esterified or amidated to enhance solubility or target specific biological pathways. Additionally, the presence of electron-withdrawing groups increases the electrophilicity of the benzene ring, making it susceptible to nucleophilic substitution reactions that can be exploited in drug design.

Recent studies have highlighted the potential of benzoic acid derivatives in modulating inflammatory pathways. Specifically, compounds with chloro and sulfonyl substituents have been shown to inhibit key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). The structure-activity relationship (SAR) of these derivatives suggests that optimal pharmacological activity is achieved when these functional groups are strategically positioned on the benzene ring. The synthetic accessibility of 2,6-dichloro-3-(2-methoxyethanesulfonyl)benzoic acid makes it an ideal candidate for further exploration in this context.

The pharmacokinetic properties of 2,6-dichloro-3-(2-methoxyethanesulfonyl)benzoic acid are also of considerable interest. Due to its relatively high molecular weight and polar nature, it may exhibit moderate solubility in both aqueous and organic solvents. This characteristic could influence its absorption, distribution, metabolism, and excretion (ADME) profiles in vivo. However, detailed pharmacokinetic studies are required to fully understand how this compound behaves within biological systems. Such studies would provide valuable insights into its potential therapeutic window and dosing requirements.

In addition to its pharmaceutical applications, 2,6-dichloro-3-(2-methoxyethanesulfonyl)benzoic acid has shown promise in material science research. Its unique chemical structure makes it a suitable candidate for developing novel polymers and coatings with enhanced thermal stability and mechanical strength. The presence of electron-withdrawing groups can also improve the UV resistance of materials derived from this compound. These properties make it an attractive option for industrial applications where chemical durability is essential.

The biological activity of 2,6-dichloro-3-(2-methoxyethanesulfonyl)benzoic acid has been explored in several preclinical studies. Initial investigations have indicated that this compound exhibits inhibitory effects on certain enzymes associated with cancer cell proliferation and survival. Specifically, it has been shown to modulate the activity of kinases and other signaling proteins that are critical for tumor growth and metastasis. While these findings are promising, further research is needed to validate these effects in clinical settings.

One particularly interesting aspect of benzoic acid derivatives is their ability to interact with biological targets through multiple mechanisms. For example, some derivatives have been found to inhibit enzyme activity by competing with natural substrates or by inducing conformational changes in target proteins. Others have demonstrated ability to modulate receptor binding or interfere with intracellular signaling pathways. The diverse mechanisms of action make compounds like 2,6-dichloro-3-(2-methoxyethanesulfonyl)benzoic acid valuable tools for studying complex biological processes.

The synthetic pathways for producing 2,6-dichloro-3-(2-methoxyethanesulfonyl)benzoic acid have been optimized to ensure high yield and purity. These methods often involve sequential chlorination followed by sulfonylation reactions under controlled conditions. The use of advanced catalytic systems has further improved the efficiency of these processes while minimizing side reactions. Such advancements are crucial for scaling up production and making this compound more accessible for research purposes.

In conclusion, 2 ,6 - dich lor o -3 - ( 2 - me tho xy eth an es ulfo n y l ) b en z o i c ac i d ( C A S N o .1 0 9 6985 -24 -8 ) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile synthetic applications . Its potential as a therapeutic agent , intermediate for drug synthesis , and material science component underscores its importance in modern research . As scientific understanding continues to evolve , further exploration into its biological activities and industrial uses will undoubtedly uncover new opportunities for innovation .